Cas no 116169-51-8 (rac-(3R,4S)-4-phenylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-phenylpyrrolidin-3-amine
• CAS No: 116169-51-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD32869071
• CID: 2614195
• PubChem ID: 18640972
• Update Time: 2025-05-22

rac-(3R,4S)-4-phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-phenylpyrrolidin-3-amine
• rac-(3R,4S)-4-phenylpyrrolidin-3-amine
• EN300-3063493
• SCHEMBL458289
• AKOS006302281
• 116169-51-8
• rel-(3R,4S)-4-Phenyl-3-pyrrolidinamine
• DTXSID101282321

• MDL： MFCD32869071
• Inchi： 1S/C10H14N2/c11-10-7-12-6-9(10)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7,11H2/t9-,10+/m0/s1
• InChI Key： STVJPRMSEZRNNG-VHSXEESVSA-N
• SMILES： N1C[C@H]([C@H](C2C=CC=CC=2)C1)N

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-4-phenylpyrrolidin-3-amine

rac-(3R,4S)-4-phenylpyrrolidin-3-amine: A Comprehensive Overview

The compoundrac-(3R,4S)-4-phenylpyrrolidin-3-amine, identified by the CAS registry number116169-51-8, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their versatile properties in drug design and material science. The stereochemistry of this compound, specifically the (3R,4S) configuration, plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

The synthesis ofrac-(3R,4S)-4-phenylpyrrolidin-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in asymmetric catalysis have enabled the selective formation of this enantiomerically enriched compound, which is essential for its application in chiral environments. The phenyl group attached to the pyrrolidine ring contributes to the molecule's aromaticity and enhances its stability, while the amine functionality provides opportunities for further functionalization and interaction with biological systems.

In terms of applications,rac-(3R,4S)-4-phenylpyrrolidin-3-amine has shown promise in the field of medicinal chemistry. It serves as a valuable building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated that this compound can act as a precursor for synthesizing ligands targeting G-protein coupled receptors (GPCRs), which are critical drug targets for treating various diseases such as hypertension, depression, and neurodegenerative disorders.

Moreover,rac-(3R,4S)-4-phenylpyrrolidin-3-amine exhibits interesting catalytic properties when incorporated into polymer-supported catalysts. Recent research has highlighted its ability to facilitate enantioselective reactions in organic synthesis, making it a valuable tool in asymmetric catalysis. This property is particularly advantageous in the production of chiral drugs and fine chemicals, where high enantioselectivity is paramount.

The biological evaluation ofrac-(3R,4S)-4-phenylpyrrolidin-3-amine has revealed its potential as a modulator of cellular signaling pathways. In vitro studies have shown that this compound can interact with key enzymes involved in metabolic pathways, suggesting its role in regulating cellular energy metabolism. Furthermore, preliminary animal studies have indicated that it may possess anti-inflammatory and antioxidant properties, making it a candidate for further exploration in disease models such as arthritis and neuroinflammation.

In conclusion,rac-(3R,4S)-4-phenylpyrrolidin-3-amine, with its unique structure and stereochemistry represented by CAS number116169-51-8, stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a building block in drug discovery and its catalytic potential make it an intriguing subject for ongoing research. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is expected to unlock new possibilities in the development of innovative therapeutic agents and advanced materials.